Cas no 89038-63-1 (Cyclohexanepropanoic acid, 2-oxo-, propyl ester)

Cyclohexanepropanoic acid, 2-oxo-, propyl ester structure
89038-63-1 structure
Product Name:Cyclohexanepropanoic acid, 2-oxo-, propyl ester
CAS No:89038-63-1
MF:C12H20O3
MW:212.285404205322
CID:614914
PubChem ID:20276318
Update Time:2025-04-19

Cyclohexanepropanoic acid, 2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanoic acid, 2-oxo-, propyl ester
    • propyl 3-(2-oxocyclohexyl)propanoate
    • SCHEMBL9014364
    • DTXSID40604526
    • 89038-63-1
    • Inchi: 1S/C12H20O3/c1-2-9-15-12(14)8-7-10-5-3-4-6-11(10)13/h10H,2-9H2,1H3
    • InChI Key: LOSKMPNEUQTDFY-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1CCC(=O)OCCC

Computed Properties

  • Exact Mass: 212.14124450g/mol
  • Monoisotopic Mass: 212.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų
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